Cas no 854646-94-9 (2-(5-Bromo-2-methylphenyl)acetic acid)

2-(5-Bromo-2-methylphenyl)acetic acid is a brominated aromatic carboxylic acid derivative with a molecular formula of C9H9BrO2. This compound features a phenylacetic acid backbone substituted with a bromine atom at the 5-position and a methyl group at the 2-position, imparting distinct reactivity for use in organic synthesis and pharmaceutical intermediates. Its structural characteristics make it valuable for cross-coupling reactions, such as Suzuki-Miyaura couplings, and as a precursor for bioactive molecules. The bromine substituent enhances electrophilic aromatic substitution potential, while the acetic acid moiety allows for further functionalization via esterification or amidation. Suitable for research applications, it offers precise control in constructing complex molecular architectures.

2-(5-Bromo-2-methylphenyl)acetic acid structure

854646-94-9 structure

Product Name:2-(5-Bromo-2-methylphenyl)acetic acid

CAS No:854646-94-9

MF:C₉H₉BrO₂

MW:229.070562124252

MDL:MFCD11840270

CID:1031712

PubChem ID:51063743

Update Time:2025-05-28

2-(5-Bromo-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-2-methylphenyl)acetic acid
- (5-Bromo-2-methylphenyl)acetic acid
- Benzeneacetic acid, 5-bromo-2-methyl-
- 5-BROMO-2-METHYLPHENYLACETIC ACID
- KZGAACARPAMSTO-UHFFFAOYSA-N
- CL9128
- 0773AF
- SBB052738
- 0774AF
- AK126443
- ST2409346
- Z1269235842
- 5-Bromo-2-methylbenzeneacetic acid (ACI)
- α-Toluic acid, 5-bromo-2-methyl- (4CI)
- EN300-206963
- SCHEMBL2351513
- TS-03245
- CS-W021418
- ZH0024
- 854646-94-9
- DTXSID20679676
- DB-337688
- SY030434
- AKOS016012962
- 2-(5-bromo-2-methylphenyl)aceticacid
- MFCD11840270
- MDL： MFCD11840270
- Inchi： 1S/C9H9BrO2/c1-6-2-3-8(10)4-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： KZGAACARPAMSTO-UHFFFAOYSA-N
- SMILES： O=C(CC1C(C)=CC=C(Br)C=1)O

Computed Properties

Exact Mass: 227.97859g/mol
Monoisotopic Mass: 227.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.4

2-(5-Bromo-2-methylphenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	082124-5g	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	96%	5g	16173CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	082124-1g	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	96%	1g	5689CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA750-100mg	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	100mg	253CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA750-1g	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	1g	817.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WA750-250mg	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	250mg	496CNY	2021-05-08
Fluorochem	065727-250mg	5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	250mg	￡50.00	2022-03-01
Fluorochem	065727-1g	5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	1g	￡101.00	2022-03-01
Fluorochem	065727-5g	5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	5g	￡304.00	2022-03-01
Fluorochem	065727-25g	5-Bromo-2-methylphenyl)acetic acid	854646-94-9	97%	25g	￡1204.00	2022-03-01
Chemenu	CM255323-1g	2-(5-Bromo-2-methylphenyl)acetic acid	854646-94-9	95+%	1g	$153	2021-06-16

2-(5-Bromo-2-methylphenyl)acetic acid Production Method

Production Method 1

1261645-91-3

854646-94-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256

Production Method 2

854646-94-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Diglyme ; 30 min, rt; overnight, 155 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256

Production Method 3

873-75-6

854646-94-9

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; 0 °C; 5 min, 0 °C
1.2 Reagents: Diisopropylethylamine ; 0 °C; overnight, rt
2.1 Reagents: Potassium tert-butoxide Solvents: Diglyme ; 30 min, rt; overnight, 155 °C
3.1 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Aromatic Claisen Rearrangements of Benzyl Ketene Acetals: Conversion of Benzylic Alcohols to (ortho-Tolyl)acetates

Burns, Jed M. ; et al, European Journal of Organic Chemistry, 2017, 2017(2), 252-256